Cas no 1174309-02-4 (2-(4-Fluoro-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-Fluoro-1H-pyrazol-1-yl)acetic acid
• CAS No: 1174309-02-4
• MF: C₅H₅FN₂O₂
• MW: 144.103804349899
• CID: 4826421
• PubChem ID: 33781165
• Update Time: 2026-02-27

2-(4-Fluoro-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-1H-pyrazol-1-yl)acetic acid
• MFCD11557988
• 1174309-02-4
• AKOS006315417
• CS-0441826
• G63464
• 2-(4-Fluoro-1H-pyrazol-1-yl)aceticacid

• Inchi： 1S/C5H5FN2O2/c6-4-1-7-8(2-4)3-5(9)10/h1-2H,3H2,(H,9,10)
• InChI Key： DHXXEMTVFLYCMA-UHFFFAOYSA-N
• SMILES： FC1C=NN(C=1)CC(=O)O

Computed Properties

• Exact Mass: 144.03350557g/mol
• Monoisotopic Mass: 144.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.1